Cas no 286837-12-5 (6-broMo-5-fluorobenzofuran)

• Product Name: 6-broMo-5-fluorobenzofuran
• CAS No: 286837-12-5
• MF: C₈H₄BrFO
• MW: 215.019165039063
• CID: 4643807
• Update Time: 2025-05-19

6-broMo-5-fluorobenzofuran Chemical and Physical Properties

Names and Identifiers

• 6-broMo-5-fluorobenzofuran
• 6-Bromo-5-fluoro-1-benzofuran

• Inchi： 1S/C8H4BrFO/c9-6-4-8-5(1-2-11-8)3-7(6)10/h1-4H
• InChI Key： CYQRQBZIFMXUGJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(F)C=C2C=C1

Additional information on 6-broMo-5-fluorobenzofuran

Introduction to 6-bromo-5-fluorobenzofuran (CAS No. 286837-12-5)

6-bromo-5-fluorobenzofuran, identified by the Chemical Abstracts Service Number (CAS No.) 286837-12-5, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the benzofuran class, characterized by a fused benzene and furan ring system, which makes it a versatile scaffold for designing biologically active molecules. The presence of both bromo and fluoro substituents enhances its utility in synthetic transformations, particularly in cross-coupling reactions and medicinal chemistry applications.

The bromo and fluoro groups in 6-bromo-5-fluorobenzofuran play crucial roles in its reactivity and functionality. The bromo substituent serves as a convenient handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. On the other hand, the fluoro group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derivatives, including bioavailability, metabolic stability, and binding affinity to biological targets.

In recent years, 6-bromo-5-fluorobenzofuran has garnered attention in the development of novel therapeutic agents. Its benzofuran core is a common motif in drugs targeting various diseases, including cancer, inflammation, and infectious disorders. For instance, researchers have leveraged this scaffold to design inhibitors of kinases and other enzymes involved in disease pathways. The combination of bromo and fluoro substituents allows for fine-tuning of the molecule's properties, making it an attractive building block for structure-activity relationship (SAR) studies.

One notable application of 6-bromo-5-fluorobenzofuran is in the synthesis of small-molecule probes for biochemical assays. These probes are essential tools for understanding the function of proteins and enzymes in cellular processes. By incorporating this compound into drug-like molecules, scientists can develop high-throughput screening libraries to identify potential lead compounds for further optimization. The versatility of 6-bromo-5-fluorobenzofuran in such applications underscores its importance as a synthetic intermediate.

The chemical properties of 6-bromo-5-fluorobenzofuran make it particularly useful in transition-metal-catalyzed reactions. For example, palladium-catalyzed C-H activation reactions have been employed to introduce new functional groups at specific positions within the benzofuran ring. Such transformations expand the chemical space available for drug discovery and materials science. Additionally, the compound's stability under various reaction conditions enhances its suitability for large-scale synthesis.

Recent advancements in synthetic methodologies have further highlighted the utility of 6-bromo-5-fluorobenzofuran. For instance, photoredox catalysis has been utilized to achieve regioselective functionalization of the benzofuran core. These techniques allow chemists to access novel derivatives with tailored properties for pharmaceutical applications. The ability to perform such reactions efficiently underscores the importance of intermediates like 6-bromo-5-fluorobenzofuran in modern synthetic chemistry.

The role of fluoro substituents in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence a molecule's interaction with biological targets by affecting electronic distribution and steric hindrance. In particular, fluorinated aromatic compounds have been shown to enhance binding affinity and metabolic stability in drug candidates. The incorporation of a fluoro group into 6-bromo-5-fluorobenzofuran derivatives exemplifies how small modifications can lead to improved pharmacological profiles.

Moreover, 6-bromo-5-fluorobenzofuran has found applications beyond traditional pharmaceuticals. In materials science, benzofuran derivatives are used to develop organic semiconductors and liquid crystals due to their conjugated π-systems. The presence of halogen substituents can further tailor electronic properties, making these compounds suitable for optoelectronic devices. Such interdisciplinary applications highlight the broad utility of this class of molecules.

The synthesis of 6-bromo-5-fluorobenzofuran itself is an elegant example of modern organic chemistry techniques. Traditional methods often involve multi-step sequences with moderate yields and harsh reaction conditions. However, recent developments have enabled more efficient routes to this intermediate. For example, one-pot syntheses using catalytic systems have been reported, reducing waste generation and improving scalability.

In conclusion, 6-bromo-5-fluorobenzofuran (CAS No. 286837-12-5) is a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for designing biologically active molecules with tailored properties. As research continues to uncover new synthetic methodologies and biological functions, 6-bromo-5-fluorobenzofuran will undoubtedly remain a cornerstone in chemical innovation.